Cas no 83824-08-2 (1H-Indole-1-carboxaldehyde, 3-ethyl-)

• Product name: 1H-Indole-1-carboxaldehyde, 3-ethyl-
• CAS No: 83824-08-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 668380
• PubChem ID: 15577971

1H-Indole-1-carboxaldehyde, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxaldehyde, 3-ethyl-
• 3-ethylindole-1-carbaldehyde
• DTXSID50574741
• 83824-08-2
• 3-Ethyl-1H-indole-1-carbaldehyde
• SCHEMBL24590310

• Inchi： InChI=1S/C11H11NO/c1-2-9-7-12(8-13)11-6-4-3-5-10(9)11/h3-8H,2H2,1H3
• InChI Key： UWNWSDDTYGTGCM-UHFFFAOYSA-N
• SMILES： CCC1=CN(C2=CC=CC=C21)C=O

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22Ų